molecular formula C11H11FN2O2 B8326647 1-Amino-5-fluoro-1H-indole-2-carboxylic acid ethyl ester

1-Amino-5-fluoro-1H-indole-2-carboxylic acid ethyl ester

Cat. No.: B8326647
M. Wt: 222.22 g/mol
InChI Key: FJPBLLNZKBVPIW-UHFFFAOYSA-N
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Description

1-Amino-5-fluoro-1H-indole-2-carboxylic acid ethyl ester is a useful research compound. Its molecular formula is C11H11FN2O2 and its molecular weight is 222.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H11FN2O2

Molecular Weight

222.22 g/mol

IUPAC Name

ethyl 1-amino-5-fluoroindole-2-carboxylate

InChI

InChI=1S/C11H11FN2O2/c1-2-16-11(15)10-6-7-5-8(12)3-4-9(7)14(10)13/h3-6H,2,13H2,1H3

InChI Key

FJPBLLNZKBVPIW-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=CC2=C(N1N)C=CC(=C2)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Prepared according to the N-amination condition used in Example 18 step a) from 5-fluoro-1H-indole-2-carboxylic acid ethyl ester (prepared according to literature: J. Chem. Soc. 1955, 1283-1284), ammonium chloride, ALIQUAT 336, sodium hydroxide, concentrated ammonium hydroxide solution and 10% solution of NaOCl. ESI (m/z): 223 (M+H)+.
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